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Compound of Interest

Compound Name: Methyl methoxyacetate

Cat. No.: B147135 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

solvents and reagents is a critical decision that impacts reaction efficiency, product purity,

safety, and environmental footprint. This guide provides a detailed comparison of two such

chemicals: methyl methoxyacetate (MMA) and dimethyl carbonate (DMC), offering insights

into their performance in specific applications, supported by available data.

Executive Summary
Dimethyl carbonate (DMC) emerges as a versatile and environmentally benign compound,

increasingly favored as a green alternative to traditional toxic reagents in pharmaceutical

synthesis.[1] Its utility as a methylating and carbonylating agent, coupled with its favorable

safety profile, positions it as a strong candidate for sustainable chemistry initiatives.[2] Methyl
methoxyacetate (MMA), while also utilized as an intermediate in the synthesis of

pharmaceuticals and other chemicals, is less documented in direct comparative studies against

DMC. This guide synthesizes available data to draw a comparative picture of their properties

and applications.

Physicochemical Properties: A Head-to-Head
Comparison
A fundamental understanding of the physicochemical properties of MMA and DMC is essential

for their effective application. The following table summarizes key data points for both
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compounds.

Property
Methyl Methoxyacetate
(MMA)

Dimethyl Carbonate (DMC)

CAS Number 6290-49-9 616-38-6

Molecular Formula C4H8O3 C3H6O3

Molecular Weight 104.10 g/mol 90.08 g/mol

Appearance Clear, colorless liquid
Clear, colorless liquid with a

pleasant odor

Boiling Point 129-130 °C 90 °C

Melting Point Not available 2-4 °C

Flash Point 35 °C (closed cup) 18 °C (closed cup)

Density 1.051 g/mL at 25 °C 1.069 g/mL at 25 °C

Solubility in Water Very soluble
Partially soluble (approx. 139

g/L)

Vapor Pressure
9.466 mmHg @ 25 °C

(estimated)
55.36 mmHg @ 25 °C

Performance in Key Applications
While direct, side-by-side experimental comparisons in a wide range of applications are not

extensively available in published literature, we can infer performance characteristics based on

their known uses and properties.

As a Solvent
Both MMA and DMC are effective solvents for a variety of organic compounds. DMC is noted

for its good solvency for many organic compounds, making it a useful reaction medium.[2] Its

solubility profile is similar to common glycol ethers.[3] MMA also exhibits excellent solvency for

a wide range of resins, coatings, and polymers. The choice between the two as a solvent would
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depend on the specific solubility requirements of the reactants and the desired reaction

temperature, given their different boiling points.

In Chemical Synthesis
Dimethyl Carbonate (DMC): A Green Reagent

DMC has gained significant traction as a green methylating and carbonylating agent, offering a

safer alternative to highly toxic reagents like dimethyl sulfate and phosgene.[2] Its lower toxicity

is a significant advantage in large-scale pharmaceutical manufacturing.[2] DMC is used as a

building block for specific active pharmaceutical ingredients (APIs), including certain anti-

infectives and anti-inflammatories.[2] For instance, it is used in the synthesis of the antibiotic

ciprofloxacin.

Methyl Methoxyacetate (MMA): A Versatile Intermediate

MMA is primarily used as an intermediate in the synthesis of various compounds, including

pharmaceuticals, pesticides, and dyes. A notable application is its use in the preparation of

Vitamin B6.

The following dot diagram illustrates a generalized workflow for solvent and reagent selection

in pharmaceutical synthesis, a process where both MMA and DMC could be considered based

on the specific reaction requirements.
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Phase 1: Initial Screening

Phase 2: Performance & Safety Evaluation

Phase 3: Green Chemistry & Final Selection

Define Reaction
(Type, Scale, Desired Product)

Identify Potential Solvents/Reagents
(e.g., MMA, DMC, others)

Physicochemical Property Screen
(Boiling Point, Solubility, etc.)

Laboratory Experiments
(Small-scale trials)

Evaluate Performance Metrics
(Yield, Purity, Reaction Time)

Safety & Toxicity Assessment
(Review MSDS, literature)

Calculate Green Chemistry Metrics
(Atom Economy, E-Factor)

Cost & Availability Analysis

Final Solvent/Reagent Selection
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Traditional Synthesis Route

Green Synthesis Route with DMC

Hazardous Reagents
(e.g., Phosgene, Dimethyl Sulfate)

Toxic/Corrosive Byproducts
(e.g., Inorganic Salts)

   High Environmental
& Safety Risk

Dimethyl Carbonate (DMC) Benign Byproducts
(e.g., Methanol, CO2)

   Reduced Environmental
& Safety Risk

Methyl Methoxyacetate (MMA)

Dimethyl Carbonate (DMC)

Properties:
- High Boiling Point (129-130°C)

- Good Solvency
- Reactive Intermediate

Applications:
- Synthesis Intermediate (e.g., Vitamin B6)

- Solvent for high-temp reactions
- Pesticide & Dye synthesis

Properties:
- 'Green' Reagent

- Low Toxicity
- Good Solvency

- Methylating/Carbonylating Agent

Applications:
- Green Pharmaceutical Synthesis (e.g., Ciprofloxacin)

- Replacement for toxic reagents
- Solvent in various reactions

- Electrolyte in batteries

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b147135?utm_src=pdf-body-img
https://www.benchchem.com/product/b147135?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. portal.research.lu.se [portal.research.lu.se]

2. nbinno.com [nbinno.com]

3. Dimethyl carbonate - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Comparative Guide: Methyl Methoxyacetate vs.
Dimethyl Carbonate in Pharmaceutical and Research Applications]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b147135#performance-of-
methyl-methoxyacetate-versus-dimethyl-carbonate-in-specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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